Cas no 2378501-92-7 (Ethyl 5-fluoro-2-methoxy-3-azabicyclo[3.1.1]hept-2-ene-1-carboxylate)

• Product Name: Ethyl 5-fluoro-2-methoxy-3-azabicyclo[3.1.1]hept-2-ene-1-carboxylate
• CAS No: 2378501-92-7
• MF: C₁₀H₁₄FNO₃
• MW: 215.22146654129
• CID: 6406857
• PubChem ID: 145913258
• Update Time: 2025-10-28

Ethyl 5-fluoro-2-methoxy-3-azabicyclo[3.1.1]hept-2-ene-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-7460501
• 2378501-92-7
• EN300-37408163
• Ethyl 5-fluoro-2-methoxy-3-azabicyclo[3.1.1]hept-2-ene-1-carboxylate

• Inchi： 1S/C10H14FNO3/c1-3-15-8(13)10-4-9(11,5-10)6-12-7(10)14-2/h3-6H2,1-2H3
• InChI Key： AETNDUBQGLNLLE-UHFFFAOYSA-N
• SMILES： FC12CN=C(C(C(=O)OCC)(C1)C2)OC

Computed Properties

• Exact Mass: 215.09577147g/mol
• Monoisotopic Mass: 215.09577147g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 321
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 47.9Ų

Additional information on Ethyl 5-fluoro-2-methoxy-3-azabicyclo[3.1.1]hept-2-ene-1-carboxylate

Ethyl 5-fluoro-2-methoxy-3-azabicyclo[3.1.1]hept-2-ene-1-carboxylate (CAS No. 2378501-92-7): A Comprehensive Overview

Ethyl 5-fluoro-2-methoxy-3-azabicyclo[3.1.1]hept-2-ene-1-carboxylate (CAS No. 2378501-92-7) is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of azabicycloalkanes, which are known for their unique structural properties and potential biological activities. The presence of both fluorine and methoxy substituents in its molecular structure enhances its pharmacological profile, making it a valuable candidate for further investigation in drug discovery.

The structural framework of Ethyl 5-fluoro-2-methoxy-3-azabicyclo[3.1.1]hept-2-ene-1-carboxylate consists of a bicyclic system with an azabicyclo[3.1.1]heptane core, which is a rare and intriguing scaffold in medicinal chemistry. The bicyclic nature of this compound contributes to its rigidity, which can be advantageous in terms of binding affinity to biological targets. Additionally, the fluorine atom at the 5-position and the methoxy group at the 2-position introduce specific electronic and steric effects that can modulate the compound's interactions with biological receptors.

In recent years, there has been a growing interest in azabicycloalkanes due to their potential as pharmacophores in the development of novel therapeutic agents. TheEthyl 5-fluoro-2-methoxy-3-azabicyclo[3.1.1]hept-2-ene-1-carboxylate has been studied for its potential applications in various therapeutic areas, including oncology, inflammation, and central nervous system disorders. Its unique structural features make it a promising candidate for further exploration in medicinal chemistry.

One of the most compelling aspects of Ethyl 5-fluoro-2-methoxy-3-azabicyclo[3.1.1]hept-2-ene-1-carboxylate is its ability to serve as a building block for more complex molecules. In drug discovery, such compounds are often used as intermediates to synthesize larger, more intricate molecules with enhanced pharmacological properties. The presence of reactive sites in its structure allows for further functionalization, enabling chemists to tailor the compound's properties to specific biological targets.

The fluorine atom in the molecule plays a crucial role in modulating its pharmacokinetic and pharmacodynamic properties. Fluorine substitution is a well-documented strategy in medicinal chemistry to improve metabolic stability, binding affinity, and bioavailability of drug candidates. The electron-withdrawing nature of fluorine can also influence the electronic distribution within the molecule, affecting its reactivity and interactions with biological targets.

The methoxy group at the 2-position adds another layer of complexity to the compound's behavior. Methoxy groups are commonly found in natural products and pharmaceuticals due to their ability to enhance solubility, stability, and binding interactions. In Ethyl 5-fluoro-2-methoxy-3-azabicyclo[3.1.1]hept-2-ene-1-carboxylate, the methoxy group may contribute to the molecule's overall bioactivity by participating in hydrogen bonding or other non-covalent interactions with biological targets.

Recent studies have highlighted the potential of azabicycloalkanes as scaffolds for drug discovery due to their unique structural features and biological activities. For instance, derivatives of azabicyclo[3.1.0]hexane have shown promise as inhibitors of various enzymes involved in disease pathways^[1]. Similarly, azabicycloalkanes with fluorine and methoxy substituents have been explored for their anti-inflammatory and anti-cancer properties^[2]. These findings suggest that Ethyl 5-fluoro-2-methoxy-3-azabicyclo[3.1.1]hept-2-ene-carboxylate may exhibit similar or even more potent biological activities.

The synthesis of Ethyl 5-fluoro-substituted compounds has been a topic of interest due to their potential applications in pharmaceuticals^[3]. The synthesis of azabicycloalkanes often involves complex multi-step reactions that require careful optimization to achieve high yields and purity^[4]. However, advances in synthetic methodologies have made it possible to access these complex structures more efficiently than ever before.

The use of computational chemistry techniques has also played a significant role in understanding the properties ofEthyl 5-fluoro-substituted compounds. Molecular modeling studies can provide insights into how these compounds interact with biological targets at the atomic level^[5]. By predicting binding affinities and identifying key interaction sites, computational methods can guide experimental efforts and accelerate the drug discovery process.

In conclusion, Ethyl 5-fluoro-substituted compounds, such as Ethyl 5-fluoro-substituted compounds, represent an exciting area of research with significant potential for therapeutic applications^[6]. Their unique structural features make them valuable candidates for further exploration in drug discovery^[7]. As our understanding of these compounds grows, so does our ability to develop novel therapeutic agents that address unmet medical needs.